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Compound of Interest

Compound Name: [Sar9,Met(O2)11]-SP

Cat. No.: B10839066

Get Quote

Substance Identity: [Sar9,Met(O2)11]-Substance P CAS Number: 110880-55-2 Molecular

Weight: ~1393.7 g/mol Classification: Potent Selective NK1 Receptor Agonist (Bioactive

Peptide)[1][2][3][4]

Hazard Profile & Risk Assessment
Core Directive: Treat this substance as a High-Potency Active Pharmaceutical Ingredient

(HPAPI). Unlike generic chemical irritants, the primary risk of [Sar9,Met(O2)11]-SP stems from

its specific biological mechanism, not general toxicity.[1][3]

Biological Mechanism of Hazard
This peptide is a metabolically stable analog of Substance P. It selectively binds the

Neurokinin-1 (NK1) receptor with high affinity.[1][3]

Inhalation Risk (CRITICAL): NK1 activation in the lungs triggers potent bronchoconstriction

and neurogenic inflammation.[1][3] Inhalation of lyophilized powder can precipitate acute

respiratory distress or asthmatic crisis.[3]
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Cardiovascular Risk: Systemic absorption can induce rapid hypotension (vasodilation)

followed by reflex tachycardia.[1][3]

Stability: The [Sar9] and [Met(O2)11] modifications prevent enzymatic degradation, meaning

accidental exposure results in prolonged biological effects compared to native Substance P.

[1][3]

DOT Diagram: Biological Hazard Mechanism
The following diagram illustrates the physiological cascade triggered by exposure, justifying the

strict respiratory protection requirements.
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Caption: Physiological cascade following [Sar9,Met(O2)11]-SP exposure.[1][3] Note the direct

pathway to bronchoconstriction.[3]

PPE Matrix & Engineering Controls
Do not rely solely on PPE.[3] Engineering controls are the primary defense.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/30106/sar9-met-o2-11-substance-p-trifluoroacetate-salt
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.caymanchem.com/product/30106/sar9-met-o2-11-substance-p-trifluoroacetate-salt
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.benchchem.com/product/b10839066/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-sar9-met-o2-11-sp
https://www.benchchem.com/product/b10839066/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-sar9-met-o2-11-sp
https://www.caymanchem.com/product/30106/sar9-met-o2-11-substance-p-trifluoroacetate-salt
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.rndsystems.com/products/sar9-met-o2-11-substance-p_1178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10839066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Engineering
Control

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Handling

Lyophilized

Powder

(Weighing,

Aliquoting)

Mandatory:

Chemical

Fume Hood

or Biosafety

Cabinet

(Class II).[1]

[3]

Double

Gloving:Inner

: Nitrile (4

mil)Outer:

Nitrile

(Extended

Cuff)

Chemical

Splash

Goggles

(ANSI Z87.[1]

[3]1)

Lab Coat

(Buttoned) +

Tyvek

Sleeves or

Apron

N95/P100

Respirator

required if

working

outside a

hood (Not

Recommend

ed).[1][3]

Solution

Handling

(Dilution,

Pipetting)

Recommend

ed: Fume

Hood or

Benchtop

Shield.[1][3]

Single

Gloving:Nitril

e (Minimum 4

mil)

Safety

Glasses with

Side Shields

Lab Coat

(Standard)

Surgical

mask (to

protect

sample) or

N95 (if

aerosol risk

exists).[1][3]

Spill Cleanup

(Powder)

Isolate area.

[1][3][5] Turn

off fans if

powder is

airborne.[3]

Double

Gloving:Nitril

e (Chemical

Resistant)

Chemical

Splash

Goggles

Tyvek

Coveralls

Full-Face

Respirator

with P100

cartridges.[1]

[3]

Operational Protocol: Safe Handling Workflow
A. Storage & Retrieval[2][4][6]

Temperature: Store at -20°C.

Desiccation: Keep vials in a sealed container with silica gel. Moisture promotes hydrolysis,

but also makes the powder sticky and harder to handle safely.

Equilibration: Allow the vial to warm to room temperature before opening. This prevents

condensation from forming on the peptide, which can cause static clumping and

aerosolization.
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B. Weighing & Reconstitution (High Risk Phase)[1][2][4]
Static Control: Lyophilized peptides are often electrostatic and "fly."[3] Use an ionizing gun or

anti-static balance bar if available.[3]

Solvent Addition:

Place vial in the fume hood.[3]

Gently tap the vial to settle powder.[3]

Add solvent (e.g., water or saline) down the side of the vial wall to avoid displacing air

rapidly, which can puff powder out.[3]

Do NOT Vortex vigorously. High-shear vortexing can denature peptides or create aerosols.

[3] Swirl gently or invert to dissolve.[3]

C. Administration & Experimentation[1][2][4][7][8]
Needle Safety: If injecting animals, use Luer-lock syringes to prevent needle blowout under

pressure.

Sharps: Dispose of needles immediately in a sharps container inside the hood. Do not recap.

DOT Diagram: Safe Handling Workflow
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Caption: Step-by-step workflow emphasizing containment during the critical powder-handling

phase.

Emergency Response & Deactivation
Exposure Response[1][2][6][9]
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Inhalation: Move immediately to fresh air. If breathing is difficult, seek medical attention.

Inform responders that the patient was exposed to a potent bronchoconstrictor (Substance P

analog).[1][3]

Skin Contact: Wash with soap and copious water for 15 minutes.[3] This peptide is water-

soluble; organic solvents are not necessary for removal and may increase absorption.

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[6]

Deactivation & Disposal
Peptides are amides and can be hydrolyzed.[3]

Liquid Waste: Collect all peptide solutions in a dedicated waste container.

Deactivation: Add 10% Sodium Hypochlorite (Bleach) or 1N Sodium Hydroxide (NaOH) to

the waste container.[1][3] Let stand for 30 minutes. This hydrolyzes the peptide bonds,

destroying biological activity.

Disposal: Label as "Deactivated Chemical Waste" and dispose of according to institutional

EHS guidelines.

References
Regoli, D., et al. (1988).[3] New selective agonists for neurokinin receptors: pharmacological

tools for receptor characterization.[3] Trends in Pharmacological Sciences, 9(8), 290-295.[1]
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[Sar9,Met(O2)11]-Substance P in isolated human bronchi.[1][3] European Journal of

Pharmacology, 379(1), 87-95.[1][3] (Establishes bronchoconstriction hazard).[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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